Cas no 1896147-51-5 (5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
• CAS No: 1896147-51-5
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• CID: 6185815
• PubChem ID: 115108893
• Update Time: 2025-06-09

5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
• 1896147-51-5
• EN300-1997811

• Inchi： 1S/C12H10ClN3O/c1-16-6-9(12-10(14)5-15-17-12)8-3-2-7(13)4-11(8)16/h2-6H,14H2,1H3
• InChI Key： SDQFZGRDLQBEHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3=C(C=NO3)N)=CN(C)C=2C=1

Computed Properties

• Exact Mass: 247.0512396g/mol
• Monoisotopic Mass: 247.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57Ų

Additional information on 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine

Introduction to 5-(6-Chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine (CAS No. 1896147-51-5)

5-(6-Chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine, with the CAS number 1896147-51-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 6-chloro substituted 1-methylindole moiety and a 1,2-oxazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 6-chloro-1-methylindole with an appropriate oxazole precursor, followed by amination to form the final product. This synthetic strategy not only ensures high yields but also allows for the facile introduction of various functional groups, making it a versatile platform for further chemical modifications.

In terms of its biological activity, 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine has shown promising results in several preclinical studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. This makes it a valuable lead compound for the development of novel therapeutic agents.

The pharmacological properties of 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine have also been extensively investigated. Studies have shown that it possesses good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its potential use as an oral medication. Additionally, its low toxicity and high selectivity towards target enzymes further enhance its therapeutic potential.

In the context of drug discovery and development, 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine represents a promising candidate for further clinical evaluation. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including cancer and neurodegenerative disorders. These findings have paved the way for its advancement into early-stage clinical trials.

The structural diversity and functional versatility of 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amines make them attractive candidates for combinatorial chemistry approaches. By introducing different substituents at various positions on the indole and oxazole rings, researchers can fine-tune the compound's biological activities and optimize its therapeutic properties. This approach has led to the discovery of several analogs with enhanced potency and selectivity.

In conclusion, 5-(6-chloro-1-methyl-1H-indol-3yl)-1,2oxazol4amine (CAS No. 1896147515) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its properties for clinical applications.